N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C20H15F2N5O2/c21-17-8-6-15(10-18(17)22)27-19(24-25-26-27)11-23-20(28)12-29-16-7-5-13-3-1-2-4-14(13)9-16/h1-10H,11-12H2,(H,23,28)
• InChI Key: MNYQLVSOIHTUQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NCC3=NN=NN3C4=CC(=C(C=C4)F)F
• Molecular Formula: C20H15F2N5O2
• Molecular Weight: 395.4 g/mol

Description

N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(naphthalen-2-yloxy)acetamide is a useful research compound. Its molecular formula is C20H15F2N5O2 and its molecular weight is 395.37. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Structural Analysis

Research on compounds like N-(4-((3-Methyl-1,4-dioxo-1,4-dihydronaphthalen-2-yl)selanyl)phenyl)acetamide focuses on understanding molecular interactions, such as hydrogen and halogen bonding, which are critical for molecular stability and reactivity. These studies often employ techniques like Hirshfeld surface analysis and density functional theory (DFT) calculations to explore molecular structures and interactions (Gouda et al., 2022).

Pharmacological Potential

Compounds structurally related to N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(naphthalen-2-yloxy)acetamide have been investigated for their pharmacological potential. For example, studies on the anti-HIV activity of naphthalene derivatives reveal promising leads for antiviral agents, highlighting the importance of these compounds in drug development (Hamad et al., 2010).

Material Science and Organic Electronics

Research into the design and synthesis of organic molecules for applications in electronic devices is another area of interest. Studies on naphthalene derivatives aim to enhance photovoltaic properties and develop materials for organic light-emitting diodes (OLEDs) and organic thermoelectric devices. This involves optimizing molecular structures for better electronic performance and stability (Ali et al., 2020).

Anticancer Activity

The synthesis and biological evaluation of compounds with naphthalene components also extend to exploring their anticancer properties. Such studies not only provide insights into the molecular basis of their activity but also contribute to the development of new therapeutic agents (Ekrek et al., 2022).